Cas no 1781350-87-5 (2-2-(1-aminocyclopropyl)ethyl-4-bromophenol)

• Product Name: 2-2-(1-aminocyclopropyl)ethyl-4-bromophenol
• CAS No: 1781350-87-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5851888
• PubChem ID: 105511361
• Update Time: 2025-05-25

2-2-(1-aminocyclopropyl)ethyl-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(1-aminocyclopropyl)ethyl-4-bromophenol
• 2-[2-(1-aminocyclopropyl)ethyl]-4-bromophenol
• EN300-1924116
• 1781350-87-5

• Inchi： 1S/C11H14BrNO/c12-9-1-2-10(14)8(7-9)3-4-11(13)5-6-11/h1-2,7,14H,3-6,13H2
• InChI Key： BZRHGPTYIQOFBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCC1(CC1)N)O

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-2-(1-aminocyclopropyl)ethyl-4-bromophenol

Compound CAS No. 1781350-87-5: 2-(1-Aminocyclopropyl)ethyl-4-bromophenol

The compound with CAS No. 1781350-87-5, commonly referred to as 2-(1-aminocyclopropyl)ethyl-4-bromophenol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a bromophenol moiety and an aminocyclopropyl substituent, which confer it with distinctive chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(1-aminocyclopropyl)ethyl-4-bromophenol, allowing researchers to explore its potential applications in drug discovery and material synthesis. The molecule's structure, featuring a bromine atom at the para position of the phenol ring and an aminocyclopropyl group attached via an ethyl chain, makes it a versatile building block for constructing bioactive compounds. Studies have shown that this compound exhibits promising activity in various biological assays, particularly in the context of enzyme inhibition and receptor binding.

In terms of chemical synthesis, 2-(1-aminocyclopropyl)ethyl-4-bromophenol is typically synthesized through a multi-step process involving nucleophilic substitution, cyclopropanation, and oxidation reactions. The synthesis pathway is highly optimized to ensure high yields and purity, which are critical for downstream applications. Researchers have also explored alternative routes using catalytic methods to enhance the efficiency of the synthesis process.

From a pharmacological perspective, 2-(1-aminocyclopropyl)ethyl-4-bromophenol has been investigated for its potential as a lead compound in drug development. Preclinical studies have demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its ability to modulate enzyme activity has opened avenues for exploring its utility in metabolic disorders.

In addition to its pharmacological applications, 2-(1-aminocyclopropyl)ethyl-4-bromophenol has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent studies have highlighted its potential as a component in organic field-effect transistors (OFETs), where it contributes to enhanced charge transport properties.

The environmental impact of 2-(1-aminocyclopropyl)ethyl-4-bromophenol has also been a subject of interest. Research into its biodegradation pathways has revealed that under specific environmental conditions, the compound undergoes microbial degradation, reducing its persistence in natural ecosystems. This understanding is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 2-(1-aminocyclopropyl)ethyl-4-bromophenol (CAS No. 1781350-87-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for advancing both therapeutic development and materials innovation.